3-O-methyl-2-(((methylnitrosoamino)carbonyl)amino)glucopyranose
3-O-methyl-2-(((methylnitrosoamino)carbonyl)amino)glucopyranose
Brand Name:
Vulcanchem
CAS No.:
100821-69-0
VCID:
VC0217180
InChI:
InChI=1S/C9H17N3O7/c1-12(11-18)9(17)10-5(3-13)8(19-2)7(16)6(15)4-14/h3,5-8,14-16H,4H2,1-2H3,(H,10,17)/t5-,6+,7+,8+/m0/s1
SMILES:
CN(C(=O)NC(C=O)C(C(C(CO)O)O)OC)N=O
Molecular Formula:
C5H2Cl2O2
Molecular Weight:
279.25 g/mol
3-O-methyl-2-(((methylnitrosoamino)carbonyl)amino)glucopyranose
CAS No.: 100821-69-0
Main Products
VCID: VC0217180
Molecular Formula: C5H2Cl2O2
Molecular Weight: 279.25 g/mol
| CAS No. | 100821-69-0 |
|---|---|
| Product Name | 3-O-methyl-2-(((methylnitrosoamino)carbonyl)amino)glucopyranose |
| Molecular Formula | C5H2Cl2O2 |
| Molecular Weight | 279.25 g/mol |
| IUPAC Name | 1-methyl-1-nitroso-3-[(2R,3R,4R,5R)-4,5,6-trihydroxy-3-methoxy-1-oxohexan-2-yl]urea |
| Standard InChI | InChI=1S/C9H17N3O7/c1-12(11-18)9(17)10-5(3-13)8(19-2)7(16)6(15)4-14/h3,5-8,14-16H,4H2,1-2H3,(H,10,17)/t5-,6+,7+,8+/m0/s1 |
| Standard InChIKey | QVXLRSXRLWPYDB-LXGUWJNJSA-N |
| Isomeric SMILES | CN(C(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)OC)N=O |
| SMILES | CN(C(=O)NC(C=O)C(C(C(CO)O)O)OC)N=O |
| Canonical SMILES | CN(C(=O)NC(C=O)C(C(C(CO)O)O)OC)N=O |
| Synonyms | 3-O-methyl-2-(((methylnitrosoamino)carbonyl)amino)glucopyranose MMNACAG |
| PubChem Compound | 175873 |
| Last Modified | Nov 11 2021 |
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